Cas no 1343046-78-5 (2-(5-Bromo-2-fluorophenyl)oxirane)

• Product Name: 2-(5-Bromo-2-fluorophenyl)oxirane
• CAS No: 1343046-78-5
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 4695641
• PubChem ID: 62773315
• Update Time: 2025-08-04

2-(5-Bromo-2-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluorophenyl)oxirane
• 2-(5-Bromo-2-fluorophenyl)oxirane

• Inchi： 1S/C8H6BrFO/c9-5-1-2-7(10)6(3-5)8-4-11-8/h1-3,8H,4H2
• InChI Key： FZHXXYGMRVHZEY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1CO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-Bromo-2-fluorophenyl)oxirane

Introduction to 2-(5-Bromo-2-fluorophenyl)oxirane (CAS No. 1343046-78-5) and Its Emerging Applications in Chemical Biology

2-(5-Bromo-2-fluorophenyl)oxirane, identified by the chemical identifier CAS No. 1343046-78-5, is a versatile intermediate in organic synthesis that has garnered significant attention in the field of chemical biology due to its unique structural and reactivity features. This compound belongs to the class of epoxides, which are widely recognized for their utility in forming carbon-carbon bonds through ring-opening reactions. The presence of both bromo and fluorine substituents on the aromatic ring introduces additional reactivity, making it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

The bromo group at the 5-position of the phenyl ring enhances electrophilic aromatic substitution reactions, while the fluorine atom at the 2-position influences electronic properties and metabolic stability. These features make 2-(5-Bromo-2-fluorophenyl)oxirane particularly useful in constructing biologically active molecules with tailored physicochemical properties. Recent advances in medicinal chemistry have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

In the realm of drug discovery, epoxides such as 2-(5-Bromo-2-fluorophenyl)oxirane serve as key intermediates in synthesizing heterocyclic scaffolds. The ability to selectively open the epoxy ring under controlled conditions allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. For instance, recent studies have demonstrated its application in generating kinase inhibitors by reacting with amines or thiols to form stable adducts. These derivatives exhibit promising activity against kinases overexpressed in tumor cells, highlighting the potential of this scaffold in oncology research.

Moreover, the fluorine substituent in 2-(5-Bromo-2-fluorophenyl)oxirane contributes to metabolic stability, a critical factor in drug design. Fluoroalkyl groups are frequently incorporated into pharmaceuticals to prolong half-life and enhance bioavailability. The combination of bromo and fluorine provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Such transformations have been exploited to synthesize novel antiviral agents and central nervous system (CNS) drugs.

The compound’s utility extends beyond pharmaceuticals into materials science, where it serves as a precursor for polymers with enhanced thermal and chemical resistance. The epoxy functionality allows for polymerization via cationic or anionic routes, yielding materials with applications in coatings and adhesives. Recent research has explored its incorporation into biodegradable polymers aimed at medical implants, demonstrating its potential in sustainable chemistry.

From a synthetic chemistry perspective, 2-(5-Bromo-2-fluorophenyl)oxirane exemplifies the strategic use of halogenated aromatics in designing multi-functional intermediates. The presence of both halogens facilitates regioselective transformations, enabling chemists to access otherwise inaccessible stereocenters. This has been particularly valuable in asymmetric synthesis efforts, where enantioselective opening of the epoxy ring can be achieved using chiral catalysts or auxiliaries. Such methodologies align with green chemistry principles by minimizing waste and improving atom economy.

The growing interest in epoxy-containing compounds is also driven by their role as probes in biochemical studies. The reversible nature of epoxy ring opening allows researchers to investigate enzyme mechanisms and substrate recognition through covalent capture strategies. For example, recent work has employed derivatives of 2-(5-Bromo-2-fluorophenyl)oxirane to trap reactive oxygen species or nucleophilic enzymes, providing insights into cellular signaling pathways.

In conclusion, 2-(5-Bromo-2-fluorophenyl)oxirane (CAS No. 1343046-78-5) represents a cornerstone compound in modern synthetic and medicinal chemistry. Its unique structural attributes—combining aromatic substitution sites with functional handles—make it indispensable for developing innovative therapeutics and advanced materials. As research continues to uncover new applications for this versatile intermediate, its importance is poised to grow further, reinforcing its status as a cornerstone of chemical biology innovation.